1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 1-(6-methoxy-2-methyl-3,4-dihydro-1H-naphthalen-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C14H21NO/c1-14(10-15-2)7-6-11-8-13(16-3)5-4-12(11)9-14/h4-5,8,15H,6-7,9-10H2,1-3H3
• InChI Key: ZDZBXKCWHSZMPB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(C1)C=CC(=C2)OC)CNC

Description

1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine is a synthetic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine typically involves multi-step organic reactions. A common approach might include:

Starting Material: The synthesis begins with a naphthalene derivative.

Methoxylation: Introduction of a methoxy group (-OCH3) at the 6th position.

Methylation: Methylation of the 2nd position.

Reduction: Reduction of the naphthalene ring to a tetrahydronaphthalene structure.

Amination: Introduction of the N-methylmethanamine group.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. Techniques such as catalytic hydrogenation and continuous flow reactors might be employed.

Chemical Reactions Analysis

Types of Reactions

1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine can undergo various chemical reactions:

Oxidation: Can be oxidized to form corresponding ketones or aldehydes.

Reduction: Further reduction can lead to fully saturated derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can modify the functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Catalysts such as palladium on carbon (Pd/C) with hydrogen gas (H2).

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-).

Major Products

The major products depend on the specific reactions and conditions used. For example, oxidation might yield ketones, while substitution could introduce new functional groups.

Scientific Research Applications

Chemistry: As an intermediate in organic synthesis.

Biology: Studied for its interactions with biological molecules.

Medicine: Potential therapeutic applications, such as in the development of new drugs.

Industry: Used in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine would depend on its specific application:

Molecular Targets: Could interact with enzymes, receptors, or other proteins.

Pathways Involved: Might influence biochemical pathways related to its therapeutic or industrial use.

Comparison with Similar Compounds

Similar Compounds

• 1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-ethylmethanamine
• 1-(6-Methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylmethanamine

Uniqueness

This compound might be unique in its specific functional groups and their arrangement, which could confer distinct chemical and biological properties compared to similar compounds.